Cas no 689772-56-3 (methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate)

• Product Name: methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• CAS No: 689772-56-3
• MF: C₁₁H₉FN₂O₂S₂
• MW: 284.329763174057
• CID: 6158860
• PubChem ID: 4247770
• Update Time: 2025-10-28

methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• EU-0061653
• SR-01000102382
• SR-01000102382-1
• F0920-6779
• methyl 4-amino-3-(2-fluorophenyl)-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• CCG-199251
• AKOS002074824
• 689772-56-3
• Methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-1,3-thiazole-5-carboxylate

• Inchi： 1S/C11H9FN2O2S2/c1-16-10(15)8-9(13)14(11(17)18-8)7-5-3-2-4-6(7)12/h2-5H,13H2,1H3
• InChI Key： NFOHNWWTCUZNAF-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(=O)OC)N)C1C=CC=CC=1F)=S

Computed Properties

• Exact Mass: 284.00894804g/mol
• Monoisotopic Mass: 284.00894804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate

Compound CAS No. 689772-56-3: Methyl 4-Amino-3-(2-Fluorophenyl)-2-Sulfanylidene-2,3-Dihydro-1,3-Thiazole-5-Carboxylate

Methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate (CAS No. 689772-56-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a sulfanylidene group (S=) at the 2-position and a fluorophenyl substituent at the 3-position makes this compound particularly interesting for its potential applications in drug design and materials science.

The synthesis of methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate involves a series of carefully designed reactions. Researchers have explored various methodologies to construct the thiazole ring system, including cyclization reactions involving amino acids or their derivatives. The introduction of the fluorophenyl group at the 3-position is typically achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions and reagents used.

One of the most notable features of this compound is its potential as a building block for more complex molecules. The presence of multiple functional groups—such as the amino group at position 4, the carboxylate ester at position 5, and the sulfanylidene group—provides ample opportunities for further chemical modifications. These modifications can lead to derivatives with enhanced biological activity or improved physical properties.

Recent studies have focused on the biological activity of methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate and its derivatives. For instance, researchers have investigated its potential as an antimicrobial agent due to its ability to inhibit bacterial growth. Additionally, this compound has shown promise in anti-inflammatory assays, suggesting its potential application in treating inflammatory diseases.

Another area of interest is the use of this compound in materials science. The thiazole ring system is known for its stability and electronic properties, making it a candidate for applications in organic electronics. By modifying the substituents on the ring, researchers can tailor the electronic properties of the compound for specific applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs).

In terms of structural characterization, methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and conformational flexibility.

Looking ahead, further research into this compound is expected to focus on optimizing its synthesis pathway for large-scale production and exploring its potential applications in drug delivery systems. The integration of computational chemistry methods with experimental studies will likely play a crucial role in advancing our understanding of this compound's properties and functionalities.

In conclusion, methyl 4-amino-3-(2-fluorophenyl)-2-sulfanylidene-2,3-dihydro-1,3-thiazole-carboxylate (CAS No. 689772_56_0) represents a versatile platform for chemical innovation. Its unique structure and diverse functional groups make it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic research and industrial development.